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Compound of Interest

Compound Name: 2-Hydroxydibenzothiophene

Cat. No.: B122962

Technical Support Center: Chromatographic
Analysis of DBT Metabolites

Welcome to the technical support center for the chromatographic analysis of Dibenzothiophene
(DBT) metabolites. This resource is designed for researchers, scientists, and drug development
professionals to troubleshoot and resolve common issues, particularly co-elution, encountered
during the analysis of DBT and its metabolic products.

Metabolic Pathway of Dibenzothiophene

Dibenzothiophene is metabolized by various microorganisms through different pathways. A key
pathway for biodesulfurization is the "4S" pathway, which sequentially oxidizes the sulfur atom,
leading to its removal without degrading the carbon skeleton.[1][2]
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Dibenzothiophene (DBT) DszC DBT-sulfoxide (DBTO) DszC DBT-sulfone (DBTO2) DszA beniézidsr&ﬁg?:r(wPBS) DszB 2-hydroxybiphenyl (HBP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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